Cas no 877938-30-2 (2-[(1-Cyanocyclohexyl)amino]-2-oxoethyl 3-[[(4-fluorophenyl)amino]sulfonyl]benzoate)

• Product Name: 2-[(1-Cyanocyclohexyl)amino]-2-oxoethyl 3-[[(4-fluorophenyl)amino]sulfonyl]benzoate
• CAS No: 877938-30-2
• MF: C₂₂H₂₂FN₃O₅S
• MW: 459.490587711334
• CID: 5454588
• PubChem ID: 16286649
• Update Time: 2025-07-10

2-[(1-Cyanocyclohexyl)amino]-2-oxoethyl 3-[[(4-fluorophenyl)amino]sulfonyl]benzoate Chemical and Physical Properties

Names and Identifiers

• [(1-CYANOCYCLOHEXYL)CARBAMOYL]METHYL 3-[(4-FLUOROPHENYL)SULFAMOYL]BENZOATE
• AKOS001195442
• [2-[(1-cyanocyclohexyl)amino]-2-oxoethyl] 3-[(4-fluorophenyl)sulfamoyl]benzoate
• Z19017810
• EN300-26688357
• 877938-30-2
• 2-[(1-Cyanocyclohexyl)amino]-2-oxoethyl 3-[[(4-fluorophenyl)amino]sulfonyl]benzoate

• Inchi： 1S/C22H22FN3O5S/c23-17-7-9-18(10-8-17)26-32(29,30)19-6-4-5-16(13-19)21(28)31-14-20(27)25-22(15-24)11-2-1-3-12-22/h4-10,13,26H,1-3,11-12,14H2,(H,25,27)
• InChI Key： QBDIWPQNYXLICX-UHFFFAOYSA-N
• SMILES： C(OCC(NC1(C#N)CCCCC1)=O)(=O)C1=CC=CC(S(NC2=CC=C(F)C=C2)(=O)=O)=C1

Computed Properties

• Exact Mass: 459.12642015g/mol
• Monoisotopic Mass: 459.12642015g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 32
• Rotatable Bond Count: 8
• Complexity: 820
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 134Ų

Experimental Properties

• Density: 1.40±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• pka: 7.86±0.10(Predicted)

Additional information on 2-[(1-Cyanocyclohexyl)amino]-2-oxoethyl 3-[[(4-fluorophenyl)amino]sulfonyl]benzoate

Recent Advances in the Study of 2-[(1-Cyanocyclohexyl)amino]-2-oxoethyl 3-[[(4-fluorophenyl)amino]sulfonyl]benzoate (CAS: 877938-30-2)

The compound 2-[(1-Cyanocyclohexyl)amino]-2-oxoethyl 3-[[(4-fluorophenyl)amino]sulfonyl]benzoate (CAS: 877938-30-2) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique structural features, has shown promising potential in various therapeutic applications. Recent studies have focused on elucidating its mechanism of action, optimizing its synthetic pathways, and evaluating its efficacy in preclinical models.

One of the key areas of investigation has been the compound's role as a potential inhibitor of specific enzymatic pathways. Researchers have identified that the sulfonyl benzoate moiety plays a critical role in binding to target proteins, while the cyanocyclohexyl group enhances the compound's stability and bioavailability. These findings have been supported by molecular docking studies and X-ray crystallography, which provide detailed insights into the compound's interactions at the atomic level.

In addition to its mechanistic studies, recent efforts have been directed towards improving the synthetic yield and purity of 2-[(1-Cyanocyclohexyl)amino]-2-oxoethyl 3-[[(4-fluorophenyl)amino]sulfonyl]benzoate. A novel multi-step synthesis protocol has been developed, which reduces the formation of by-products and increases the overall efficiency of the process. This advancement is expected to facilitate large-scale production and further preclinical testing.

Preclinical evaluations have demonstrated the compound's efficacy in animal models of inflammatory and metabolic disorders. Notably, it has shown a significant reduction in biomarkers associated with chronic inflammation, suggesting its potential as a therapeutic agent for conditions such as rheumatoid arthritis and diabetes. However, further studies are required to assess its safety profile and pharmacokinetic properties in humans.

In conclusion, the ongoing research on 2-[(1-Cyanocyclohexyl)amino]-2-oxoethyl 3-[[(4-fluorophenyl)amino]sulfonyl]benzoate (CAS: 877938-30-2) highlights its promising therapeutic potential and underscores the need for continued investigation. Future studies should focus on clinical translation, exploring its applications in combination therapies, and addressing any potential challenges related to its formulation and delivery.